3-(4-tert-butylphenyl)-3-[(phenoxyacetyl)amino]propanoic acid

• IUPAC Name: 3-(4-tert-butylphenyl)-3-[(2-phenoxyacetyl)amino]propanoic acid
• InChI: InChI=1S/C21H25NO4/c1-21(2,3)16-11-9-15(10-12-16)18(13-20(24)25)22-19(23)14-26-17-7-5-4-6-8-17/h4-12,18H,13-14H2,1-3H3,(H,22,23)(H,24,25)
• InChI Key: RJVJJYBODFGGQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(CC(=O)O)NC(=O)COC2=CC=CC=C2
• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol

Description

3-(4-tert-butylphenyl)-3-[(phenoxyacetyl)amino]propanoic acid, commonly known as BPPA, is a synthetic compound that has been extensively used in scientific research due to its unique chemical properties. BPPA is a non-steroidal anti-inflammatory drug (NSAID) that has been shown to possess potent anti-inflammatory and analgesic properties.

Mechanism of Action

BPPA exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX and LOX enzymes. COX enzymes are responsible for the production of prostaglandins, which play a crucial role in the inflammatory response. By inhibiting COX enzymes, BPPA reduces the production of prostaglandins, thereby reducing inflammation. LOX enzymes are involved in the production of leukotrienes, which also contribute to the inflammatory response. By inhibiting LOX enzymes, BPPA reduces the production of leukotrienes, further reducing inflammation.
Biochemical and Physiological Effects:
BPPA has been shown to possess potent anti-inflammatory and analgesic properties in various in vitro and in vivo studies. It has been shown to reduce inflammation in animal models of arthritis, colitis, and asthma. BPPA has also been shown to reduce pain in animal models of neuropathic pain and inflammatory pain. In addition, BPPA has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

BPPA has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well-understood. However, BPPA also has some limitations. It is a potent inhibitor of COX and LOX enzymes, which may limit its use in certain experiments where the activity of these enzymes is required. In addition, BPPA has not been extensively studied in humans, and its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for research on BPPA. One area of research could be to investigate the potential use of BPPA in the treatment of various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of research could be to investigate the potential use of BPPA in the treatment of neuropathic pain. Further studies could also be conducted to investigate the safety and efficacy of BPPA in humans. Finally, the development of new analogs of BPPA could also be explored, which may possess improved anti-inflammatory and analgesic properties.

Scientific Research Applications

BPPA has been extensively used in scientific research due to its potent anti-inflammatory and analgesic properties. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes, by blocking the activity of cyclooxygenase (COX) enzymes. BPPA has also been shown to inhibit the activity of lipoxygenase (LOX) enzymes, which are involved in the production of leukotrienes. BPPA has been used in various in vitro and in vivo studies to investigate its anti-inflammatory and analgesic properties.